Cas no 61539-08-0 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 4-methoxy-5-(4-methoxyphenyl)-6-methylpyrimidin-2-amine
- AC1L7VKZ
- NSC248039
- NSC-248039
- 61539-08-0
- DTXSID10311952
-
-
- Inchi： InChI=1S/C13H15N3O2/c1-8-11(12(18-3)16-13(14)15-8)9-4-6-10(17-2)7-5-9/h4-7H,1-3H3,(H2,14,15,16)
- InChI Key： BXEZTLYWOYIURC-UHFFFAOYSA-N
- SMILES： CC1=C(C(=NC(=N1)N)OC)C2=CC=C(C=C2)OC
Computed Properties
- Exact Mass: 245.11655
- Monoisotopic Mass: 245.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- PSA: 70.26
- LogP: 2.63260
Related Literature
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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